Cas no 23868-23-7 (methyl 2-(4-chlorophenylamino)benzoate)

• Product Name: methyl 2-(4-chlorophenylamino)benzoate
• CAS No: 23868-23-7
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 2126466
• PubChem ID: 71007089
• Update Time: 2025-04-21

methyl 2-(4-chlorophenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-chlorophenylamino)benzoate
• 23868-23-7
• SCHEMBL13832955
• DA-07799

• Inchi： 1S/C14H12ClNO2/c1-18-14(17)12-4-2-3-5-13(12)16-11-8-6-10(15)7-9-11/h2-9,16H,1H3
• InChI Key： CACDDPVFQVAPPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 261.0556563Da
• Monoisotopic Mass: 261.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų